Cas no 1199809-30-7 (Guanosine, 2'-deoxy-6-O-ethyl-2'-fluoro-2'-methyl-, (2'R)-)

• Product Name: Guanosine, 2'-deoxy-6-O-ethyl-2'-fluoro-2'-methyl-, (2'R)-
• CAS No: 1199809-30-7
• MF: C₁₃H₁₈FN₅O₄
• MW: 327.3115
• CID: 2853842
• PubChem ID: 46843959
• Update Time: 2024-11-04

Guanosine, 2'-deoxy-6-O-ethyl-2'-fluoro-2'-methyl-, (2'R)- Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-5-(2-amino-6-ethoxypurin-9-yl)-4-fluoro-2-(hydroxymethyl)-4-methyloxolan-3-ol
• GUA032
• Guanosine, 2'-deoxy-6-O-ethyl-2'-fluoro-2'-methyl-, (2'R)-
• Guanosine, 2'-deoxy-6-O-ethyl-2'-Fluoro-2'-methyl, (2'R)-
• 9-(2-Deoxy-2-fluoro-2-methyl-beta-D-ribofuranosyl)-6-ethoxy-9H-purin-2-amine
• 6-Ethoxy-9-(2-fluoro-2beta-methyl-2-deoxy-beta-D-ribofuranosyl)-9H-purine-2-amine
• (2R,3R,4R,5R)-5-(2-amino-6-ethoxy-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)-4-methyltetrahydrofuran-3-ol
• DTXSID30676752
• (2'R)-2'-Deoxy-6-O-ethyl-2'-fluoro-2'-methylguanosine
• 1199809-30-7
• SCHEMBL930687
• CHEMBL1814818
• IBPVHPXXSOANJN-VHQAPHLWSA-N

• Inchi： 1S/C13H18FN5O4/c1-3-22-10-7-9(17-12(15)18-10)19(5-16-7)11-13(2,14)8(21)6(4-20)23-11/h5-6,8,11,20-21H,3-4H2,1-2H3,(H2,15,17,18)/t6-,8-,11-,13-/m1/s1
• InChI Key： IBPVHPXXSOANJN-VHQAPHLWSA-N
• SMILES： F[C@@]1(C([H])([H])[H])[C@]([H])(N2C([H])=NC3C(=NC(N([H])[H])=NC2=3)OC([H])([H])C([H])([H])[H])O[C@]([H])(C([H])([H])O[H])[C@@]1([H])O[H]

Computed Properties

• Exact Mass: 327.13428223g/mol
• Monoisotopic Mass: 327.13428223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 0

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106-110 ºC (acetone )
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),